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2-Butenedioic acid (2Z)-, 1-octadecyl ester 2-Butenedioic acid (2Z)-, 1-octadecyl ester Octadecyl fumarate, also known as monostearyl fumarate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Octadecyl fumarate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octadecyl fumarate has been primarily detected in urine. Within the cell, octadecyl fumarate is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 2424-62-6
VCID: VC0130438
InChI: InChI=1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24/h18-19H,2-17,20H2,1H3,(H,23,24)
SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C=CC(=O)O
Molecular Formula: C22H40O4
Molecular Weight: 368.5 g/mol

2-Butenedioic acid (2Z)-, 1-octadecyl ester

CAS No.: 2424-62-6

Reference Standards

VCID: VC0130438

Molecular Formula: C22H40O4

Molecular Weight: 368.5 g/mol

2-Butenedioic acid (2Z)-, 1-octadecyl ester - 2424-62-6

CAS No. 2424-62-6
Product Name 2-Butenedioic acid (2Z)-, 1-octadecyl ester
Molecular Formula C22H40O4
Molecular Weight 368.5 g/mol
IUPAC Name 4-octadecoxy-4-oxobut-2-enoic acid
Standard InChI InChI=1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24/h18-19H,2-17,20H2,1H3,(H,23,24)
Standard InChIKey MHQJUHSHQGQVTM-HNENSFHCSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCOC(=O)/C=C\C(=O)O
SMILES CCCCCCCCCCCCCCCCCCOC(=O)C=CC(=O)O
Canonical SMILES CCCCCCCCCCCCCCCCCCOC(=O)C=CC(=O)O
Melting Point 93-94°C
Physical Description Solid
Description Octadecyl fumarate, also known as monostearyl fumarate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Octadecyl fumarate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octadecyl fumarate has been primarily detected in urine. Within the cell, octadecyl fumarate is primarily located in the membrane (predicted from logP) and cytoplasm.
Synonyms (2Z)-2-Butenedioic Acid Monooctadecyl Ester (9CI); (Z)-2-Butenedioic Acid Monooctadecyl Ester; Maleic Acid Monooctadecyl Ester; Maleic Acid Octadecyl Ester; Monooctadecyl Maleate; Monostearyl Maleate; Octadecyl Hydrogen Maleate;
PubChem Compound 61324
Last Modified Nov 11 2021
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